Cas no 2715-07-3 (Benzene, 1-(phenylthio)-3-(trifluoromethyl)-)

• Product Name: Benzene, 1-(phenylthio)-3-(trifluoromethyl)-
• CAS No: 2715-07-3
• MF: C₁₃H₉F₃S
• MW: 254.270772695541
• MDL: MFCD31923747
• CID: 1429440
• Update Time: 2025-05-20

Benzene, 1-(phenylthio)-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(phenylthio)-3-(trifluoromethyl)-

• MDL： MFCD31923747
• Inchi： 1S/C13H9F3S/c14-13(15,16)10-5-4-8-12(9-10)17-11-6-2-1-3-7-11/h1-9H
• InChI Key： WLTKUDBMKQCEQR-UHFFFAOYSA-N
• SMILES： C1(SC2=CC=CC=C2)=CC=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 254.03777

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 146-158 °C(Press: 12-14 Torr)
• PSA: 0

Additional information on Benzene, 1-(phenylthio)-3-(trifluoromethyl)-

Exploring Benzene, 1-(phenylthio)-3-(trifluoromethyl)- (CAS No. 2715-07-3): Properties, Applications, and Market Insights

Benzene, 1-(phenylthio)-3-(trifluoromethyl)- (CAS No. 2715-07-3) is a specialized aromatic compound that has garnered significant attention in the chemical and pharmaceutical industries. This compound, characterized by its unique molecular structure featuring a phenylthio group and a trifluoromethyl substituent, offers a range of applications due to its versatile reactivity and stability. Researchers and manufacturers are increasingly interested in this compound for its potential in advanced material synthesis and as a building block for complex molecules.

The chemical properties of Benzene, 1-(phenylthio)-3-(trifluoromethyl)- make it a valuable intermediate in organic synthesis. The presence of the trifluoromethyl group enhances its electron-withdrawing capabilities, which is crucial for reactions involving nucleophilic substitutions. Meanwhile, the phenylthio moiety contributes to its solubility in organic solvents, facilitating its use in various synthetic pathways. These attributes are particularly relevant in the development of agrochemicals, pharmaceuticals, and specialty chemicals, where precise molecular modifications are required.

In recent years, the demand for Benzene, 1-(phenylthio)-3-(trifluoromethyl)- has surged, driven by its applications in high-performance materials. For instance, its incorporation into liquid crystal displays (LCDs) and organic light-emitting diodes (OLEDs) has been explored due to its thermal stability and electronic properties. Additionally, the compound's role in the synthesis of bioactive molecules has made it a focal point in drug discovery programs, particularly in the development of kinase inhibitors and antiviral agents.

From an industrial perspective, the production and supply chain of Benzene, 1-(phenylthio)-3-(trifluoromethyl)- are critical considerations. Manufacturers are investing in scalable synthetic routes to meet the growing demand while ensuring cost-effectiveness. Environmental regulations and sustainability trends are also shaping the production processes, with a push toward greener chemistry and reduced waste generation. These factors are influencing procurement strategies for companies relying on this compound for their R&D and manufacturing needs.

The market dynamics for Benzene, 1-(phenylthio)-3-(trifluoromethyl)- reflect broader trends in the specialty chemicals sector. With the rise of personalized medicine and advanced electronics, the need for high-purity intermediates like this compound is expected to grow. Analysts predict a steady increase in its adoption across Asia-Pacific regions, where pharmaceutical and electronics industries are expanding rapidly. This growth is further supported by innovations in synthetic methodologies, which are lowering production costs and improving yields.

For researchers and industry professionals, understanding the safety and handling protocols of Benzene, 1-(phenylthio)-3-(trifluoromethyl)- is essential. While the compound is not classified under stringent regulatory categories, proper storage and handling are recommended to maintain its stability and prevent degradation. Material safety data sheets (MSDS) provide detailed guidelines on its use, ensuring compliance with workplace safety standards.

Looking ahead, the future of Benzene, 1-(phenylthio)-3-(trifluoromethyl)- appears promising, with ongoing research uncovering new applications. Its role in catalysis, polymer science, and nanotechnology is being actively investigated, opening doors to innovative uses. As industries continue to prioritize efficiency and sustainability, this compound is poised to play a pivotal role in the next generation of chemical innovations.